Cas no 1428139-45-0 (3-(4-Methylpiperidin-1-yl)-1H-1,2,4-triazol-5-amine)

• Product Name: 3-(4-Methylpiperidin-1-yl)-1H-1,2,4-triazol-5-amine
• CAS No: 1428139-45-0
• MF: C₈H₁₅N₅
• MW: 181.238200426102
• MDL: MFCD23696754
• CID: 4699861
• Update Time: 2025-07-22

3-(4-Methylpiperidin-1-yl)-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylpiperidin-1-yl)-1H-1,2,4-triazol-5-amine
• T5541
• 5-(4-methylpiperidin-1-yl)-4H-1,2,4-triazol-3-amine
• 1H-1,2,4-triazol-5-amine, 3-(4-methyl-1-piperidinyl)-
• 3-(4-Methylpiperidin-1-yl)-1H-1,2,4-triazol-5-amine

• MDL： MFCD23696754
• Inchi： 1S/C8H15N5/c1-6-2-4-13(5-3-6)8-10-7(9)11-12-8/h6H,2-5H2,1H3,(H3,9,10,11,12)
• InChI Key： VXHQMECHIJVCMA-UHFFFAOYSA-N
• SMILES： N1(C2=NNC(N)=N2)CCC(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Topological Polar Surface Area: 70.8

Additional information on 3-(4-Methylpiperidin-1-yl)-1H-1,2,4-triazol-5-amine

Recent Advances in the Study of 3-(4-Methylpiperidin-1-yl)-1H-1,2,4-triazol-5-amine (CAS: 1428139-45-0)

The compound 3-(4-Methylpiperidin-1-yl)-1H-1,2,4-triazol-5-amine (CAS: 1428139-45-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a triazole core substituted with a 4-methylpiperidine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and preliminary data suggest that 3-(4-Methylpiperidin-1-yl)-1H-1,2,4-triazol-5-amine exhibits selective inhibition against specific kinase isoforms. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in suppressing the activity of JAK2 kinases, which are implicated in myeloproliferative disorders. The study highlighted the compound's ability to bind to the ATP-binding site of JAK2, thereby disrupting downstream signaling pathways.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential as an antimicrobial agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3-(4-Methylpiperidin-1-yl)-1H-1,2,4-triazol-5-amine displayed potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to interfere with bacterial cell wall synthesis, a mechanism distinct from traditional beta-lactam antibiotics.

The synthesis of 3-(4-Methylpiperidin-1-yl)-1H-1,2,4-triazol-5-amine has also been optimized in recent years. A 2023 paper in Organic Process Research & Development detailed a scalable, high-yield synthetic route that minimizes the use of hazardous reagents. This advancement is crucial for enabling large-scale production and further preclinical evaluation. The synthetic protocol involves a multi-step sequence starting from commercially available 4-methylpiperidine and hydrazine derivatives, with careful control of reaction conditions to ensure purity and yield.

Despite these promising findings, challenges remain in the development of 3-(4-Methylpiperidin-1-yl)-1H-1,2,4-triazol-5-amine as a therapeutic agent. Pharmacokinetic studies have indicated moderate bioavailability and rapid metabolism in vivo, necessitating further structural modifications to improve its drug-like properties. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations.

In conclusion, 3-(4-Methylpiperidin-1-yl)-1H-1,2,4-triazol-5-amine represents a versatile scaffold with multiple therapeutic applications. Its dual role as a kinase inhibitor and antimicrobial agent underscores its potential in addressing unmet medical needs. Ongoing research efforts are expected to refine its pharmacological profile and pave the way for clinical translation.